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Compound of Interest

Compound Name: Boc-Phe(4-Br)-OH

Cat. No.: B613734

For Researchers, Scientists, and Drug Development Professionals

This guide provides core physicochemical data for N-tert-Butoxycarbonyl-4-bromo-L-
phenylalanine, commonly abbreviated as Boc-Phe(4-Br)-OH. This compound is a crucial
building block in peptide synthesis and drug discovery, valued for its role in creating modified
peptides with enhanced biological activity or stability. The presence of the bromine atom on the
phenyl ring offers a site for further chemical modification, making it a versatile reagent in
medicinal chemistry.

Physicochemical Data

The fundamental molecular properties of Boc-Phe(4-Br)-OH are summarized below. This data
is essential for accurate experimental design, stoichiometric calculations, and analytical
characterization.

Parameter Value Citations
Molecular Formula C14H18BrNOa4 [1][2]13]
Molecular Weight 344.20 g/mol [1112]

Boc-4-bromo-L-phenylalanine,
Synonyms [11[3]
Boc-L-Phe(4-Br)-OH

CAS Number 62129-39-9 [1112][31[4]
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Experimental Protocols

While this guide focuses on the intrinsic properties of the molecule, any experimental use, such
as incorporation into a peptide sequence, would typically follow standard solid-phase peptide
synthesis (SPPS) protocols. The tert-butoxycarbonyl (Boc) protecting group is acid-labile and is
removed using an acid such as trifluoroacetic acid (TFA) to allow for the formation of a peptide
bond with the next amino acid in the sequence.

Conceptual Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental identifiers.

Boc-Phe(4-Br)-OH

is defined by

Molecular Formula
C14H18BrNOa4

Molecular Weight
344.20 g/mol

Click to download full resolution via product page

Caption: Conceptual flow from chemical name to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of Boc-Phe(4-Br)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613734#boc-phe-4-br-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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